Cas no 155488-34-9 (Tricyclo[6.3.1.02,5]dodecane-1,9-diol,4,4,8-trimethyl-, 9-acetate, [1R-(1a,2a,5b,8b,9b)]- (9CI))

• Product Name: Tricyclo[6.3.1.02,5]dodecane-1,9-diol,4,4,8-trimethyl-, 9-acetate, [1R-(1a,2a,5b,8b,9b)]- (9CI)
• CAS No: 155488-34-9
• MF: C₁₇H₂₈O₃
• MW: 280.402425765991
• CID: 98048
• PubChem ID: 3955970
• Update Time: 2025-11-02

Tricyclo[6.3.1.02,5]dodecane-1,9-diol,4,4,8-trimethyl-, 9-acetate, [1R-(1a,2a,5b,8b,9b)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Tricyclo[6.3.1.02,5]dodecane-1,9-diol,4,4,8-trimethyl-, 9-acetate, [1R-(1a,2a,5b,8b,9b)]- (9CI)
• 1,9-Caryolanediol 9-acetate
• [ "" ]
• (1R,2S,5R,8S,9S)-4,4,8-Trimethyltricyclo[6.3.1.02,5]dodecane-1,9-diol 9-acetate
• KBio2_006254
• Spectrum3_001271
• KBio3_002362
• KBio2_003686
• SPBio_000312
• KBioSS_001118
• KBioGR_001933
• Spectrum_000638
• 1-hydroxy-4,4,8-trimethyltricyclo[6.3.1.0?,?]dodecan-9-yl acetate
• SPECTRUM300052
• BSPBio_002862
• NCGC00095575-02
• Spectrum5_000033
• KBio1_001228
• CCG-38592
• Spectrum4_001447
• SpecPlus_000188
• Spectrum2_000316
• NCGC00095575-01
• SDCCGMLS-0066496.P001
• DivK1c_006284
• 155488-34-9
• SENECRASSIDIOL 6-ACETATE
• KBio2_001118
• (1-hydroxy-4,4,8-trimethyl-9-tricyclo[6.3.1.02,5]dodecanyl) acetate

• Inchi： 1S/C17H28O3/c1-11(18)20-14-6-8-17(19)10-16(14,4)7-5-12-13(17)9-15(12,2)3/h12-14,19H,5-10H2,1-4H3
• InChI Key： LRFYCTLMXJJJHZ-UHFFFAOYSA-N
• SMILES： OC12CCC(C(C)(CCC3C(C)(C)CC31)C2)OC(C)=O

Computed Properties

• Exact Mass: 280.20400
• Monoisotopic Mass: 280.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 3.4

Experimental Properties

• Color/Form: Powder
• Density: 1.1±0.1 g/cm3
• Boiling Point: 353.3±35.0 °C at 760 mmHg
• Flash Point: 135.3±18.7 °C
• PSA: 46.53000
• LogP: 3.29550
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

Tricyclo[6.3.1.02,5]dodecane-1,9-diol,4,4,8-trimethyl-, 9-acetate, [1R-(1a,2a,5b,8b,9b)]- (9CI) Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Additional information on Tricyclo[6.3.1.02,5]dodecane-1,9-diol,4,4,8-trimethyl-, 9-acetate, [1R-(1a,2a,5b,8b,9b)]- (9CI)

Comprehensive Guide to Tricyclo[6.3.1.02,5]dodecane-1,9-diol,4,4,8-trimethyl-, 9-acetate, [1R-(1a,2a,5b,8b,9b)]- (9CI) (CAS No. 155488-34-9)

The compound Tricyclo[6.3.1.02,5]dodecane-1,9-diol,4,4,8-trimethyl-, 9-acetate, [1R-(1a,2a,5b,8b,9b)]- (9CI), with CAS No. 155488-34-9, is a structurally complex and highly specialized molecule that has garnered significant attention in the fields of organic chemistry, pharmaceuticals, and materials science. Its unique tricyclic framework and stereochemistry make it a valuable intermediate for the synthesis of bioactive compounds and advanced materials. This article delves into the properties, applications, and recent advancements related to this compound, while also addressing frequently searched questions and industry trends.

One of the most intriguing aspects of Tricyclo[6.3.1.02,5]dodecane-1,9-diol,4,4,8-trimethyl-, 9-acetate, [1R-(1a,2a,5b,8b,9b)]- (9CI) is its stereochemistry, which plays a crucial role in its reactivity and biological activity. Researchers have explored its potential as a chiral building block in asymmetric synthesis, a topic that aligns with the growing demand for enantioselective catalysts and pharmaceuticals. The compound’s rigid tricyclic structure also makes it a candidate for designing novel polymers with enhanced thermal stability, a hot topic in materials science.

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In conclusion, Tricyclo[6.3.1.02,5]dodecane-1,9-diol,4,4,8-trimethyl-, 9-acetate, [1R-(1a,2a,5b,8b,9b)]- (9CI) is a compound of significant scientific and industrial interest. Its unique structure, combined with its potential applications in pharmaceuticals and materials science, makes it a focal point for ongoing research. By addressing common search queries and aligning with current trends, this guide aims to provide a comprehensive and SEO-optimized resource for professionals and enthusiasts alike.